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This guide provides a comprehensive technical overview of 3-lodo-L-tyrosine methyl ester, a
key building block in synthetic and medicinal chemistry. With full editorial control, this document
is structured to deliver not just data, but actionable insights grounded in established scientific
principles. We will delve into its fundamental properties, synthesis, applications, and safe
handling protocols, ensuring a self-validating system of information for the discerning
researcher.

Core Identification and Physicochemical Properties

3-lodo-L-tyrosine methyl ester is a derivative of the essential amino acid L-tyrosine, featuring
an iodine atom at the 3-position of the aromatic ring and a methyl ester protecting the
carboxylic acid.[1] This modification significantly influences its chemical reactivity and biological
activity, making it a valuable intermediate in various synthetic pathways.

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) number.
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CAS Number: 70277-02-0[2][3]

A hydrochloride salt of this compound also exists, with the CAS number 79677-58-0.[4][5]

Key Physicochemical Data

The structural and chemical properties of 3-lodo-L-tyrosine methyl ester are summarized in
the table below. These parameters are critical for predicting its behavior in different solvent
systems, designing reaction conditions, and interpreting analytical data.

Property Value Source(s)
Molecular Formula C10H12INOs [1112]
Molecular Weight 321.11 g/mol [2]
Appearance White to off-white solid [2]
Solubility Sparingly soluble in water [2]

Storage Conditions Store in a cool, dry place [2]

Synthesis and Mechanism

The synthesis of 3-lodo-L-tyrosine methyl ester typically involves the iodination of L-tyrosine
methyl ester. Acommon approach is the direct iodination of the tyrosine derivative. A patented
method describes the synthesis of a protected form of 3-lodo-L-tyrosine methyl ester, which
can then be deprotected.[6]

lllustrative Synthetic Workflow

The following diagram outlines a general workflow for the synthesis and purification of 3-lodo-
L-tyrosine methyl ester, based on common organic synthesis principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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